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Compound of Interest

Compound Name: 1,4-Dibromopentane

Cat. No.: B1359787

Technical Guide to the Safe Handling of 1,4-
Dibromopentane

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety protocols and hazard information for the
handling of 1,4-Dibromopentane (CAS No. 626-87-9). Adherence to these guidelines is critical
to ensure a safe laboratory environment and to mitigate the risks associated with this chemical.

Hazard Identification and Classification

1,4-Dibromopentane is classified as a hazardous chemical and requires careful handling. The
primary hazards are summarized in the table below.

Table 1: GHS Hazard Classification for 1,4-Dibromopentane
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2
[21[3][4]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[1][2][3][4]
Specific target organ toxicity — H335: May cause respiratory
Category 3

Single exposure irritation. [1][2][3][4]

Signal Word: Warning[3][4]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,4-Dibromopentane is essential for its
safe handling and storage.

Table 2: Physical and Chemical Properties of 1,4-Dibromopentane

Property

Value

Molecular Formula

C5H10Br2[5]

Molecular Weight 229.94 g/mol [2]

Appearance Liquid[4]

Boiling Point 98-99 °C @ 25 mmHg[4]

Melting Point -34.4 °C[4]

Density 1.687 g/mL at 25 °C[4]

Flash Point >110 °C (>230 °F) - closed cup[5]

Solubility in Water

Insoluble[5]

Refractive Index

n20/D 1.5085 (lit.)[4]
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Experimental Protocols

Strict adherence to the following protocols is mandatory when working with 1,4-
Dibromopentane.

Personal Protective Equipment (PPE) Protocol

Arisk assessment should be conducted before handling to determine the necessary level of
PPE. The following represents a general protocol for donning and doffing PPE.

3.1.1. Donning PPE

Preparation

Inspect PPE for d@

@hands thoroughly

Sequence

Donning

Don lab coat or gown

Don inner layer of chemical-resistant gloves

Don chemical safety goggles and face shield

Don outer layer of chemical-resistant gloves over cuffs
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Figure 1: Donning Personal Protective Equipment (PPE) Workflow.

3.1.2. Doffing PPE

The removal of PPE must be done carefully to prevent contamination.
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Doffing Sequence

Remove outer gloves

Remove lab coat or gown (turn inside out)

Remove goggles and face shield from the back

Remove inner gloves

Post-Removal

y

@ands thoroughly

@ose of PPE in designated hazardous WD
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Planning and Preparation

Conduct Risk Assessment

l

Review Standard Operating Procedure

l

Gather all necessary materials and PPE

Experimental Execution

Don appropriate PPE

Conduct experiment in a ventilated area

Continuously monitor for spills or exposure

Cleanup and Disposal

Decontaminate work area and equipment

Dispose of waste in labeled containers

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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